N1-Glutathionyl-spermidine disulfide
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Overview
Description
N1-Glutathionyl-spermidine disulfide is a substrate of trypanothione reductase . It is a compound involved in cellular metabolism .
Synthesis Analysis
An optimized chemical synthesis of N1-Glutathionyl-spermidine disulfide has been described in the literature . The synthesis involves the formation of two similar extended peptide segments connected by a flexible spermidine chain .Physical And Chemical Properties Analysis
N1-Glutathionyl-spermidine disulfide has a molecular weight of 867.09 . It is recommended to be stored at -20°C for 3 years in powder form, and in solvent at -80°C for 6 months or -20°C for 1 month .Scientific Research Applications
Modification of Protein SH Groups
N1-Glutathionyl-spermidine disulfide plays a significant role in the modification of protein SH groups . This process is crucial in the enzymology and the study of protein glutathionylation .
Defense Mechanism in Gram-Negative Bacteria
In Gram-negative bacteria, a major defense mechanism against cysteine overoxidation is the formation of mixed protein disulfides with low molecular weight thiols such as glutathione and glutathionylspermidine . This mechanism helps protect the bacteria from reactive oxygen species .
Proteomics Applications
N1-Glutathionyl-spermidine disulfide has potential use in proteomics, particularly in the study of protein glutathionylation . This can be extended to eukaryotes, broadening the scope of proteomics research .
Biochemical Applications
In addition to proteomics, N1-Glutathionyl-spermidine disulfide also has biochemical applications. For instance, it can be used to study tissue transglutaminase and its S-glutathionylation .
Redox Reactions
N1-Glutathionyl-spermidine disulfide is involved in redox reactions . These reactions are fundamental to many biological processes, including cellular respiration and photosynthesis .
Pathogen Defense
Higher organisms commonly utilize oxidation to defend from and combat pathogenic invasions by other species . N1-Glutathionyl-spermidine disulfide plays a role in these defense mechanisms .
Mechanism of Action
Target of Action
The primary target of N1-Glutathionyl-spermidine disulfide is trypanothione reductase . This enzyme plays a crucial role in the defense mechanism of certain parasites, particularly trypanosomatid parasites .
Mode of Action
N1-Glutathionyl-spermidine disulfide interacts with its target, trypanothione reductase, by serving as a substrate . The compound binds to a specific pocket near the proposed spermidine binding site in an inverted orientation . This binding allows for the preferential N1-glutathionylation of N8-glutathionylspermidine .
Biochemical Pathways
The compound is involved in the biosynthesis of trypanothione, a crucial antioxidant in trypanosomatid parasites . In these organisms, glutathione (GSH) is enzymatically converted to N1-Glutathionyl-spermidine (Gsp) by an ATP-cleaving, amide-forming reaction with spermidine (Spd), catalyzed by Gsp synthetase .
Result of Action
The action of N1-Glutathionyl-spermidine disulfide results in the formation of trypanothione, which is a key antioxidant in trypanosomatid parasites . This antioxidant plays a vital role in protecting these organisms from oxidative stress .
Action Environment
The action of N1-Glutathionyl-spermidine disulfide is influenced by the presence of trypanothione reductase and the oxidative environment within the organism . The compound’s efficacy and stability would likely be affected by factors such as the concentration of the enzyme and the level of oxidative stress in the environment.
Future Directions
The broad substrate specificity of trypanothione reductase, which N1-Glutathionyl-spermidine disulfide is a substrate of, could be exploited in the design of polyamine-based inhibitors of trypanothione metabolism . This suggests potential future directions for research and application of this compound.
properties
IUPAC Name |
(2S)-2-amino-5-[[(2R)-1-[[2-[3-(4-aminobutylamino)propylamino]-2-oxoethyl]amino]-3-[[(2R)-3-[[2-[3-(4-aminobutylamino)propylamino]-2-oxoethyl]amino]-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-oxopropyl]disulfanyl]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H66N12O10S2/c35-11-1-3-13-39-15-5-17-41-29(49)19-43-31(51)25(45-27(47)9-7-23(37)33(53)54)21-57-58-22-26(46-28(48)10-8-24(38)34(55)56)32(52)44-20-30(50)42-18-6-16-40-14-4-2-12-36/h23-26,39-40H,1-22,35-38H2,(H,41,49)(H,42,50)(H,43,51)(H,44,52)(H,45,47)(H,46,48)(H,53,54)(H,55,56)/t23-,24-,25-,26-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCMZDPYSWPSKSP-CQJMVLFOSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCNCCCNC(=O)CNC(=O)C(CSSCC(C(=O)NCC(=O)NCCCNCCCCN)NC(=O)CCC(C(=O)O)N)NC(=O)CCC(C(=O)O)N)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CCNCCCNC(=O)CNC(=O)[C@H](CSSC[C@@H](C(=O)NCC(=O)NCCCNCCCCN)NC(=O)CC[C@@H](C(=O)O)N)NC(=O)CC[C@@H](C(=O)O)N)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H66N12O10S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
867.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-Glutathionyl-spermidine disulfide |
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